Cas no 2034329-66-1 (3-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-(naphthalen-1-yl)methylurea)

• Product Name: 3-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-(naphthalen-1-yl)methylurea
• CAS No: 2034329-66-1
• MF: C₂₂H₂₀N₂O₂S₂
• MW: 408.536402702332
• CID: 6165331
• PubChem ID: 92111029
• Update Time: 2025-05-19

3-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-(naphthalen-1-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-(naphthalen-1-yl)methylurea
• 3-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-1-[(naphthalen-1-yl)methyl]urea
• F6506-2654
• 1-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea
• 2034329-66-1
• 1-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-3-(naphthalen-1-ylmethyl)urea
• AKOS026692289

• Inchi： 1S/C22H20N2O2S2/c25-21(23-13-17-7-3-6-16-5-1-2-8-19(16)17)24-15-22(26,18-10-12-27-14-18)20-9-4-11-28-20/h1-12,14,26H,13,15H2,(H2,23,24,25)
• InChI Key： KQWHWCOMLAYHLY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CSC=C1)(CNC(NCC1=CC=CC2C=CC=CC1=2)=O)O

Computed Properties

• Exact Mass: 408.09662023g/mol
• Monoisotopic Mass: 408.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Additional information on 3-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-(naphthalen-1-yl)methylurea

Comprehensive Overview of 3-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-(naphthalen-1-yl)methylurea (CAS No. 2034329-66-1)

The compound 3-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-(naphthalen-1-yl)methylurea (CAS No. 2034329-66-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and materials science research. Its complex architecture, featuring thiophene and naphthalene moieties, makes it a promising candidate for applications in drug discovery and organic electronics. Researchers are particularly intrigued by its potential as a bioactive scaffold, given the prevalence of thiophene derivatives in medicinal chemistry.

One of the most frequently asked questions about this compound revolves around its synthetic pathway. The synthesis of 3-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-(naphthalen-1-yl)methylurea typically involves multi-step organic reactions, including Ugi-type condensation and hydroxylation processes. Its CAS No. 2034329-66-1 serves as a critical identifier in chemical databases, enabling researchers to access its physicochemical properties, such as solubility, melting point, and stability under various conditions.

In the context of current trends, this compound aligns with the growing demand for heterocyclic compounds in drug development. The thiophene rings in its structure are known for their electron-rich properties, which are valuable in designing kinase inhibitors and GPCR modulators. Additionally, the naphthalene group enhances its lipophilicity, a desirable trait for improving membrane permeability in drug candidates. These attributes make it a subject of interest in cancer research and neurodegenerative disease studies.

Another hot topic tied to this compound is its potential role in organic semiconductors. The conjugated system formed by the thiophene and naphthalene units suggests possible applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring its charge transport properties to determine its suitability for next-generation flexible electronics.

From a toxicological perspective, preliminary studies indicate that 3-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-(naphthalen-1-yl)methylurea exhibits a favorable safety profile in vitro, though comprehensive ADMET studies are still underway. Its metabolic stability and enzyme inhibition potential are key areas of investigation, particularly for pharmaceutical applications.

In summary, 3-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-1-(naphthalen-1-yl)methylurea (CAS No. 2034329-66-1) represents a versatile compound with dual relevance in medicinal chemistry and materials science. Its structural complexity and functional groups offer ample opportunities for innovation, making it a focal point for interdisciplinary research. As the scientific community continues to explore its properties, this compound is poised to contribute to advancements in both therapeutics and technology.